N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]oxamide
• InChI: InChI=1S/C17H20N4O4/c1-11-9-12(2)21(20-11)6-5-18-16(22)17(23)19-13-3-4-14-15(10-13)25-8-7-24-14/h3-4,9-10H,5-8H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: BFHYRMMCMBKIKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)C
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H20N4O4 and its molecular weight is 344.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds similar to "N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)oxalamide" are often synthesized through complex chemical reactions that involve multiple steps, including condensation, nucleophilic substitution, and ring closure reactions. These processes aim to create specific structural features that confer desired biological or chemical properties. For example, the synthesis of pyrazole derivatives and their subsequent characterization through techniques such as Infrared Spectroscopy, Nuclear Magnetic Resonance, and Mass Spectrometry are common practices in medicinal chemistry research to develop novel antibacterial agents (Palkar et al., 2017).

Potential Applications

The synthesized compounds often undergo biological evaluation to determine their potential as therapeutic agents. This includes assessing their antibacterial, anticancer, and antioxidant activities through various in vitro and in vivo assays. For instance, some compounds have shown promising activity against specific cancer cell lines, suggesting their potential as anti-tumor agents (Gomha et al., 2016). Additionally, the evaluation of these compounds for their interaction with biological molecules, catalytic properties in synthetic reactions, and as components in materials science illustrates the wide range of scientific research applications that such compounds can have.